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Compound of Interest

Compound Name: CSV0C018875 hydrochloride

Cat. No.: B1669651

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed, step-by-step procedures for the safe disposal of CSV0C018875
hydrochloride, identified as TCO-amine HCI salt, ensuring compliance with safety regulations
and promoting a secure working environment.

Compound Identification and Hazard Profile

Based on available safety data, CSV0C018875 hydrochloride corresponds to TCO-amine HCI
salt, with the Sigma-Aldrich catalog number 790451.[1][2] Before handling, it is imperative to
consult the manufacturer's Safety Data Sheet (SDS). The primary hazard associated with this
compound is that it is harmful if swallowed.

Key Safety and Disposal Information:
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Property Value/lnstruction Source(s)
Chemical Name TCO-amine HCI salt [1112]
Appearance Solid

] Harmful if swallowed (Acute
Primary Hazard o
Toxicity, Oral, Category 4)

Personal Protective Equipment  Safety goggles, chemical-

[3]

(PPE) resistant gloves, lab coat

Use in a well-ventilated area or
chemical fume hood. Avoid
] creating dust. Wash hands
Handling _ [3]
thoroughly after handling. Do
not eat, drink, or smoke when

using this product.

Dispose of contents/container
Primary Disposal Guideline to an approved waste disposal

plant.

For small spills, carefully
sweep up the solid material
and place it in a designated,
Spill Response labeled hazardous waste [3]
container. For larger spills,
follow institutional emergency

procedures.

Step-by-Step Disposal Protocol

The disposal of CSV0C018875 hydrochloride must be conducted in accordance with local,
state, and federal regulations for hazardous waste. Never dispose of this chemical down the
drain or in the regular trash.[3][4]

Experimental Protocol for Chemical Waste Disposal:

e Segregation and Collection:
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o Collect all waste containing CSV0C018875 hydrochloride, including unused or surplus
material, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials.

o Place this waste into a designated hazardous waste container that is in good condition,
compatible with the chemical, and has a secure, leak-proof lid.[3]

o Do not mix this waste with other incompatible chemical waste streams. For instance, keep
organic and agueous wastes separate.[5][6]

e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste."[3]

o The label must include the full chemical name ("TCO-amine HCI salt" or "CSV0C018875
hydrochloride"), the concentration, and any associated hazards (e.g., "Acutely Toxic").[3]

[4]
o Indicate the date when the waste was first added to the container.[4]
e Storage:

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.[4]

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.[3]

o Keep the container closed except when adding waste.[3]
e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[4][7]

o Provide the EHS or contractor with accurate information about the waste contents as
detailed on the label.
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o An "approved waste disposal plant” is a facility that is permitted by regulatory agencies
like the Environmental Protection Agency (EPA) to treat, store, or dispose of hazardous
waste, ensuring it is managed in an environmentally sound manner.[8][9][10][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CSV0C018875
hydrochloride waste.
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Workflow for Proper Disposal of CSV0C018875 Hydrochloride

Step 1: Collection & Segregation

Identify Waste:
Unused chemical, contaminated labware

A

Select a compatible,
leak-proof waste container

A

Segregate from
incompatible waste streams

Proceed to Labeling

Step 2: Labeling
Y

Affix 'Hazardous Waste' label

A

Write full chemical name,
concentration, and hazards

A

Date the container

Proceed to Storage

Step 3:‘;5torage

Keep container securely closed

A
Store in designated satellite
accumulation area with
secondary containment

Ready for Disposal

Step 4: Profes‘;ional Disposal

Contact Environmental Health
& Safety (EHS) or licensed
waste contractor

A

Schedule waste pickup

A

Transfer to an approved
waste disposal facility

Click to download full resolution via product page

Caption: Logical workflow for the disposal of CSV0C018875 hydrochloride.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of CSV0C018875 hydrochloride, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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